Cas no 2319840-35-0 (N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide)

N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide is a synthetic organic compound featuring a dichlorobenzamide core linked to a bis(furyl)ethyl moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of furan rings enhances its versatility as a building block for further functionalization, while the dichlorinated aromatic system may contribute to biological activity. The compound's well-defined molecular architecture allows for precise modifications, making it valuable in structure-activity relationship studies. Its stability under standard conditions ensures reliable handling in laboratory settings. Further investigation into its physicochemical properties could expand its utility in specialized synthetic pathways or as a precursor for bioactive derivatives.
N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide structure
2319840-35-0 structure
Product Name:N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide
CAS No:2319840-35-0
MF:C17H13Cl2NO3
MW:350.196022748947
CID:5354803
Update Time:2025-05-22

N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-dichloro-N-(2,2-di(furan-2-yl)ethyl)benzamide
    • N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide
    • Inchi: 1S/C17H13Cl2NO3/c18-11-5-6-14(19)12(9-11)17(21)20-10-13(15-3-1-7-22-15)16-4-2-8-23-16/h1-9,13H,10H2,(H,20,21)
    • InChI Key: TUQFKVUNDSYFCN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(NCC(C1=CC=CO1)C1=CC=CO1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 393
  • XLogP3: 4.1
  • Topological Polar Surface Area: 55.4

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Additional information on N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide

Comprehensive Overview of N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide (CAS No. 2319840-35-0)

N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide, identified by its CAS number 2319840-35-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining furan rings and a dichlorobenzamide moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility and bioactive properties, which align with current trends in sustainable chemistry and green synthesis.

The compound's molecular formula and weight are critical for analytical chemists and formulation experts. Its furan-based backbone is known to contribute to its stability and reactivity, while the dichlorobenzamide group enhances its binding affinity in biological systems. Recent studies highlight its potential as a building block for novel heterocyclic compounds, addressing the growing demand for eco-friendly alternatives in industrial applications. This aligns with the global shift toward green chemistry and reduced environmental impact, topics frequently searched in academic and industrial forums.

In the context of drug development, N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide has been explored for its pharmacophore potential. Its ability to interact with specific enzymes and receptors makes it a candidate for targeted therapies, a hot topic in precision medicine. Users often search for new drug scaffolds and small molecule modulators, and this compound fits into these trending queries. Additionally, its synthetic accessibility and derivatization potential are frequently discussed in organic chemistry circles, especially among those focused on high-throughput screening.

From a material science perspective, the compound's aromatic furan units offer opportunities for designing functional polymers and advanced coatings. These applications resonate with searches related to smart materials and sustainable polymers, which are highly relevant in today's innovation-driven markets. The dichlorobenzamide segment further enhances its utility in creating heat-resistant and corrosion-inhibiting materials, addressing common industrial challenges.

Quality control and analytical characterization of CAS No. 2319840-35-0 are essential for ensuring its reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, topics frequently searched by laboratory professionals. The compound's spectral data and chromatographic behavior are often documented in peer-reviewed journals, catering to the needs of synthetic chemists and process engineers.

In summary, N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide represents a convergence of multidisciplinary research interests. Its relevance to pharmaceutical innovation, agrochemical advancements, and material engineering ensures its prominence in scientific discourse. By addressing trending search terms like bioactive heterocycles, green synthesis, and molecular design, this overview provides a valuable resource for researchers and industry stakeholders alike.

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